![molecular formula C14H15NO2 B1394928 N-(3-ethynylphenyl)oxane-4-carboxamide CAS No. 1292255-26-5](/img/structure/B1394928.png)
N-(3-ethynylphenyl)oxane-4-carboxamide
Overview
Description
“N-(3-ethynylphenyl)oxane-4-carboxamide” is a chemical compound with the CAS number 1292255-26-5 . It has a molecular weight of 229.27 and a molecular formula of C14H15NO2 .
Physical And Chemical Properties Analysis
“N-(3-ethynylphenyl)oxane-4-carboxamide” has a molecular weight of 229.27 . The boiling point and other physical and chemical properties are not specified in the available resources .Scientific Research Applications
Cancer Research: Inhibitor of Epidermal Growth Factor Receptor (EGFR)
N-(3-ethynylphenyl)oxane-4-carboxamide: has been studied for its potential as an inhibitor of the EGFR, which is overexpressed in head and neck squamous cell carcinoma (HNSCC). The compound’s binding and inhibitory potential were evaluated using molecular docking, structural interactions fingerprinting, and molecular dynamics studies, showing high specificity and binding affinity towards EGFR .
Drug Discovery: Lead Compound Development
The unique properties of N-(3-ethynylphenyl)oxane-4-carboxamide make it a valuable lead compound in drug discovery. Its interactions with biological targets can be studied through various techniques such as NMR, HPLC, LC-MS, and UPLC to develop new therapeutic agents .
properties
IUPAC Name |
N-(3-ethynylphenyl)oxane-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-2-11-4-3-5-13(10-11)15-14(16)12-6-8-17-9-7-12/h1,3-5,10,12H,6-9H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSXBPVVROIOOJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC=C1)NC(=O)C2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethynylphenyl)oxane-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.